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Compound of Interest

Compound Name: Lissamine Green

Cat. No.: B076095

Lissamine Green is a vital stain used in ophthalmology and other scientific research to identify
damaged cells on the ocular surface.[1][2][3] As a laboratory chemical, its proper disposal is
crucial to ensure personnel safety and environmental protection. This guide provides detailed
procedures for the safe handling and disposal of Lissamine Green in research and drug
development settings.

Immediate Safety and Handling Precautions

Before handling Lissamine Green, it is imperative to be aware of its potential hazards. It is
classified as harmful if swallowed, causes skin irritation, and serious eye irritation.[4][5][6][7] In
case of insufficient ventilation, wear suitable respiratory equipment.[8]

Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses with side-shields or goggles.

e Hand Protection: Wear appropriate chemical-resistant gloves.

» Body Protection: Wear a laboratory coat.

In Case of Exposure:

o Eyes: Immediately flush with plenty of water for at least 15 minutes.[4]

o Skin: Wash off with soap and plenty of water.
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« Ingestion: Rinse mouth with water. Do NOT induce vomiting.[4]

 Inhalation: Move to fresh air.

Step-by-Step Disposal Procedures

The disposal of Lissamine Green must comply with all federal, state, and local regulations.
o Waste Identification and Segregation:

o Collect all waste containing Lissamine Green, including unused solutions, contaminated
labware (e.g., pipette tips, vials), and personal protective equipment (PPE), in a
designated and clearly labeled waste container.

o The container should be made of a compatible material and have a secure lid.

o Label the container as "Hazardous Waste: Lissamine Green" and include the date of
accumulation.

* Waste Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents and strong bases.[5][7]

o Ensure the storage area is secure and accessible only to authorized personnel.
» Disposal Method:

o Do not dispose of Lissamine Green down the drain, as it is harmful to aquatic life with
long-lasting effects.[7]

o The primary recommended disposal method is to use a licensed professional waste
disposal service.

o Consult your institution's Environmental Health and Safety (EHS) department for specific
guidance and to arrange for pickup of the hazardous waste.
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o In some jurisdictions, disposal in an authorized landfill may be permitted; however, this
should be confirmed with local authorities.[9]

Quantitative Data

The following table summarizes key quantitative data for Lissamine Green B (C.I. 44090).

Property Value Reference

CAS Number 3087-16-9 [41151161[7]

Molecular Formula C27H25N2Na0O7S:2 [1]

Molecular Weight 576.62 g/mol [10]

Appearance Dark green to almost black 1]
powder

Solubility Soluble in water [1]

Peak Absorption ~633 nm

Experimental Workflow for Lissamine Green
Staining

The following diagram illustrates a typical workflow for using Lissamine Green in a research
setting, from preparation to disposal.
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Preparation

Prepare Lissamine Green Solution (e.g., 1%)

Don Appropriate PPE

Experimentation

Apply Stain to Cells or Tissue

Incubate as per Protocol

Observe and Record Results

Collect All Contaminated Waste

Label Hazardous Waste Container

Store in Designated Area

Arrange for Professional Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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